![molecular formula C11H16S B7988656 Benzyl sec-butyl sulfide CAS No. 22336-61-4](/img/structure/B7988656.png)
Benzyl sec-butyl sulfide
Overview
Description
Benzyl sec-butyl sulfide is a useful research compound. Its molecular formula is C11H16S and its molecular weight is 180.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photocleavage of Benzyl-Sulfur Bonds : A study on Benzyl phenyl sulfide, closely related to Benzyl sec-butyl sulfide, investigated the photocleavage mechanism for benzyl-sulfur bonds, identifying a radical intermediate in the process. This insight is crucial for understanding the behavior of similar compounds under photolysis (Fleming & Jensen, 1996).
Gas Phase Thermolysis : The pyrolysis kinetics of Benzyl t-butyl sulfide, a compound with structural similarities, were explored, revealing its decomposition products and mechanisms, which are important for applications involving thermal processes (Martin, Martínez, & Ascanio, 1989).
Synthesis of Benzo[1,2-d;4,5-d′]bis[1,3]dithioles : Research on tert-butyl aryl sulfides, used in the synthesis of functional materials such as fluorescent dyes and polymers, suggests potential applications of Benzyl sec-butyl sulfide in material science (Kopp, Schiemann, & Fleck, 2020).
Anionic Polymerization : The anionic polymerization of compounds like 4-vinylbenzyl methyl sulfide, which shares structural features with Benzyl sec-butyl sulfide, has been explored, indicating potential applications in polymer chemistry (Hirao, Shione, Ishizone, & Nakahama, 1997).
Enantioselective Oxidation : Studies on the enantioselective oxidation of aryl benzyl sulfides suggest that Benzyl sec-butyl sulfide could be used in asymmetric synthesis, which is vital in pharmaceutical applications (Naso et al., 2009).
Genotoxicity Assessment : A study on various sulfonic esters, including benzyl sec-butyl sulfide, assessed their genotoxic properties, which is crucial for evaluating safety in pharmaceutical and chemical industries (Glowienke et al., 2005).
H2S Detection and Biological Mediation : Research into H2S-mediated reactions, where compounds like benzyl chloride can trap organic polysulfides, highlights potential biological and detection applications of Benzyl sec-butyl sulfide (Henthorn & Pluth, 2015).
properties
IUPAC Name |
butan-2-ylsulfanylmethylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16S/c1-3-10(2)12-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUBFXXXZESLUIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)SCC1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00507600 | |
Record name | {[(Butan-2-yl)sulfanyl]methyl}benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00507600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22336-61-4 | |
Record name | {[(Butan-2-yl)sulfanyl]methyl}benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00507600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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